3-methyl-1-((6-methylpyridin-2-yl)methyl)-4-nitro-1H-indazole

• Molecular Formula: C15H14N4O2
• Molecular Weight: 282.30 g/mol
• IUPAC Name: 3-methyl-1-[(6-methylpyridin-2-yl)methyl]-4-nitroindazole
• InChI: InChI=1S/C15H14N4O2/c1-10-5-3-6-12(16-10)9-18-13-7-4-8-14(19(20)21)15(13)11(2)17-18/h3-8H,9H2,1-2H3
• InChI Key: LTULZFCVAWXEKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)CN2C3=C(C(=N2)C)C(=CC=C3)[N+](=O)[O-]

Description

3-methyl-1-((6-methylpyridin-2-yl)methyl)-4-nitro-1H-indazole is a useful research compound. Its molecular formula is C15H14N4O2 and its molecular weight is 282.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A dried flask equipped with a reflux condenser and a nitrogen line was charged with 3-iodo-1-((6-methylpyridin-2-yl)methyl)-4-nitro-1H-indazole (100 mg, 0.254 mmol), tri-o-tolylphosphine (15.4 mg, 0.051 mmol), and tris(dibenzylideneacetone)dipalladium (0) (23 mg, 0.025 mmol). The flask was purged with nitrogen and anhydrous DMF (30 mL) and tetramethylstannane (0.04 mL, 0.28 mmol) were added, followed by triethylamine (0.04 mL, 0.30 mmol). The flask was degassed under nitrogen and heated at 80° C. for 6 hours. The reaction mixture was cooled to ambient temperature, diluted with water, and extracted multiple times with DCM and EtOAc. The combined organic extracts were dried over anhydrous sodium sulfate and concentrated under reduced pressure. The crude product was subjected to preparative thin-layer chromatography on silica with 2% MeOH/DCM as eluent to afford 56.8 mg of desired product as a yellow solid.